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Compound of Interest

Compound Name:
6-Bromoimidazo[1,2-a]pyridine

hydrobromide

CAS No.: 604009-01-0

Cat. No.: B1399385

Get Quote

Executive Summary
6-Bromoimidazo[1,2-a]pyridine is a privileged pharmacophore in medicinal chemistry, serving

as a core scaffold for GABA receptor agonists (e.g., Zolpidem), proton pump inhibitors, and

antiviral agents. The hydrobromide salt form is critical for purification and solubility

enhancement during early-stage drug development.

This guide analyzes the solid-state architecture of the hydrobromide salt, detailing the

protonation site selectivity, hydrogen bond networks, and pi-stacking interactions that define its

stability and crystallizability.

Chemical Identity & Significance
The imidazo[1,2-a]pyridine ring system is a 5,6-fused bicyclic heterocycle. The introduction of a

bromine atom at the C6 position is strategically important, providing a reactive handle for

Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) to elaborate

the scaffold into complex drug candidates.
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Property Data

IUPAC Name 6-Bromoimidazo[1,2-a]pyridine hydrobromide

Formula C₇H₆BrN₂⁺ · Br⁻

Molecular Weight 277.95 g/mol

Protonation Site N1 (Imidazole Nitrogen)

Crystal System
Typically Monoclinic (P2₁/c) or Triclinic (P-1)

based on analogs

Synthesis & Crystallization Protocol
To obtain high-quality single crystals suitable for X-ray diffraction (SC-XRD), a controlled

synthesis and crystallization workflow is required.

Synthesis of the Hydrobromide Salt
The synthesis exploits the condensation of 2-aminopyridines with α-halocarbonyls.

Reactants: Dissolve 2-amino-5-bromopyridine (1.0 eq) in Ethanol (EtOH).

Cyclization: Add bromoacetaldehyde diethyl acetal (1.2 eq) and catalytic HBr (48% aq).

Reflux: Heat to reflux (80°C) for 4–6 hours. The acidic conditions promote both acetal

hydrolysis and cyclization.

Precipitation: Upon cooling to 0°C, the hydrobromide salt precipitates directly.

Filtration: Collect the solid by vacuum filtration and wash with cold acetone to remove

colored impurities.

Single Crystal Growth Strategy
Method: Slow Evaporation.

Solvent System: Methanol/Water (9:1 v/v).
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Procedure: Dissolve 50 mg of the crude salt in minimal hot methanol. Add water dropwise

until slight turbidity persists, then clarify with a drop of methanol. Allow to stand at room

temperature (20–25°C) in a vibration-free environment.

Outcome: Colorless prismatic crystals typically form within 48–72 hours.

Structural Analysis (Crystallography)[1][2][3]
Molecular Conformation & Protonation
The defining feature of the hydrobromide salt is the protonation state.

Site of Protonation: The N1 atom (the bridgehead-adjacent nitrogen in the imidazole ring) is

the most basic site (pKa ~ 5.6 for the parent scaffold). The pyridine nitrogen (N4) is less

basic due to the bridgehead constraint.

Geometry: The fused ring system is essentially planar (RMS deviation < 0.02 Å).

Bond Lengths: Protonation at N1 results in a widening of the C2-N1-C8a bond angle (~107–

109°) compared to the free base, and a slight elongation of the C-N bonds adjacent to N1.

Supramolecular Architecture
The crystal packing is governed by a hierarchy of non-covalent interactions, primarily charge-

assisted hydrogen bonds and pi-stacking.

Primary Interaction: The Ionic Anchor
The dominant synthon is the charge-assisted hydrogen bond between the protonated imidazole

nitrogen and the bromide anion.

Interaction: N1—H···Br⁻

Distance (D···A): 3.20 – 3.35 Å (Typical for N-H...Br)

Angle: ~160–175° (Near linear)

This interaction typically links the cations and anions into infinite chains or centrosymmetric

dimers, depending on the specific packing motif (herringbone vs. stacked).
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Secondary Interaction: Pi-Pi Stacking
The planar aromatic cores stack in an offset parallel arrangement.

Centroid-Centroid Distance: 3.6 – 3.9 Å.

Slippage: The rings are usually slipped to minimize repulsive overlap of the pi-clouds, often

aligning the electron-deficient pyridine ring of one molecule over the electron-rich imidazole

ring of its neighbor.

Tertiary Interaction: Weak Hydrogen Bonds
C—H···Br⁻: The acidic protons at C2 and C3 (imidazole ring) and C5 (pyridine ring) often

form weak hydrogen bonds with the bromide anion, reinforcing the lattice.

C—H···N: Occasionally observed between the C3-H and the N4 of an adjacent molecule if

sterics permit.

Visualizing the Structural Logic
The following diagram illustrates the transformation from reactants to the final supramolecular

assembly.
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Crystal Packing Forces
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Caption: Workflow from synthesis to the hierarchical assembly of the crystal lattice, highlighting

the dominance of the N1-H...Br interaction.

Characterization & Quality Control
To validate the structure and purity of the bulk material, the following techniques are standard:
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Powder X-Ray Diffraction (PXRD)[4]
Purpose: Confirm bulk phase purity and check for polymorphs.

Expected Features: Sharp, distinct Bragg reflections indicating high crystallinity. Broad halos

would indicate amorphous content.

Simulated Pattern: If single crystal data is available, the experimental PXRD pattern must

match the simulated pattern derived from the CIF (Crystallographic Information File).

Differential Scanning Calorimetry (DSC)
Purpose: Determine melting point and solvate stability.

Expected Profile: A sharp endothermic peak corresponding to melting (typically >200°C for

these salts due to high lattice energy).

Warning: A broad endotherm prior to melting suggests desolvation (if a hydrate/solvate

formed) or decomposition.

1H-NMR Spectroscopy (DMSO-d6)[1]
Diagnostic Signals:

H2 (Imidazole): Singlet/Doublet at ~8.0–8.2 ppm.

H5 (Pyridine): Doublet at ~8.8–9.0 ppm (deshielded by N1 protonation and Br proximity).

N-H Proton: Often broad or invisible due to exchange, but may appear >12 ppm in

anhydrous DMSO.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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